Cas no 63839-70-3 (4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-)

• Product name: 4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-
• CAS No: 63839-70-3
• MF: C₂₂H₃₆O₂
• MW: 332.52004
• CID: 1660053
• PubChem ID: 87237598

4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4,8,12,16-Octadecatetraenoic acid, 5,9,13,17-tetramethyl-
• 5,9,13,17-tetramethyloctadeca-4,8,12,16-tetraenoic acid
• 63839-70-3
• 5,9,13,17-TETRAMETHYLOCTADECA-4,8,12,16-TETRAENOICACID
• SCHEMBL1395165
• 5,9,13,17-TETRAMETHYL 4,8,12,16-OCTADECATETRAENOIC ACID
• SCHEMBL1395170

• Inchi： InChI=1S/C22H36O2/c1-18(2)10-6-11-19(3)12-7-13-20(4)14-8-15-21(5)16-9-17-22(23)24/h10,12,14,16H,6-9,11,13,15,17H2,1-5H3,(H,23,24)/b19-12+,20-14+,21-16+
• InChI Key： PIJHYAQKPAXLRO-RFRQLJORSA-N
• SMILES： CC(=CCCC(=CCCC(=CCCC(=CCCC(=O)O)C)C)C)C

Computed Properties

• Exact Mass: 332.27168
• Monoisotopic Mass: 332.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 7.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3